Cas no 81512-20-1 ( )

• Product name: &nbsp
• CAS No: 81512-20-1
• MF: C₂₄H₂₀N₂O₄S₂
• MW: 464.556603431702
• CID: 986796
• PubChem ID: 328189

  Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxyphenyl)-3-[4-[2-(2-hydroxyphenyl)-4-oxo-1,3-thiazolidin-3-yl]phenyl]-1,3-thiazolidin-4-one
• NSC305932
• 81512-20-1
• DTXSID60316715
• NSC-305932
•  

• Inchi： InChI=1S/C24H20N2O4S2/c27-19-7-3-1-5-17(19)23-25(21(29)13-31-23)15-9-11-16(12-10-15)26-22(30)14-32-24(26)18-6-2-4-8-20(18)28/h1-12,23-24,27-28H,13-14H2
• InChI Key： COEWNVPFWUWZLO-UHFFFAOYSA-N
• SMILES： C1C(=O)N(C(S1)C2=CC=CC=C2O)C3=CC=C(C=C3)N4C(SCC4=O)C5=CC=CC=C5O

Computed Properties

• Exact Mass: 464.08644947g/mol
• Monoisotopic Mass: 464.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 132Ų